Cas no 2229670-76-0 (1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2229670-76-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6024669
• PubChem ID: 165752134
• Update Time: 2025-05-20

1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid
• EN300-1799847
• 2229670-76-0

• Inchi： 1S/C10H14N2O2/c1-3-4-5-6-8-7-9(10(13)14)12(2)11-8/h5-7H,3-4H2,1-2H3,(H,13,14)/b6-5+
• InChI Key： FYBCLBNHCHIJJB-AATRIKPKSA-N
• SMILES： OC(C1=CC(/C=C/CCC)=NN1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229670-76-0)

The compound 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229670-76-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. Its unique structure, featuring a pyrazole core with a pent-1-en-1-yl substituent and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and sustainable agriculture.

In recent years, the scientific community has focused on pyrazole derivatives due to their broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the carboxylic acid moiety in 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid enhances its reactivity, allowing for further derivatization. This characteristic aligns with the current trend in green chemistry, where researchers seek eco-friendly synthetic routes to reduce environmental impact. The compound's CAS No. 2229670-76-0 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains.

Another area of interest is the compound's potential role in agrochemical innovation. With the increasing need for sustainable crop protection solutions, 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid could serve as a precursor for developing next-generation biopesticides. Its structural features may contribute to enhanced biodegradability, addressing concerns about chemical persistence in the environment. This aligns with the rising consumer demand for organic farming practices and safer food production methods.

From a synthetic chemistry perspective, the compound's pent-1-en-1-yl side chain offers opportunities for further functionalization, such as cross-coupling reactions or hydrogenation. Such modifications are highly relevant in the context of click chemistry and high-throughput screening, where rapid molecular diversification is essential for discovering new bioactive molecules. Laboratories specializing in fragment-based drug design may find this compound particularly valuable for constructing targeted libraries.

The commercial availability of 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229670-76-0) has also sparked interest in material science applications. Its potential use in coordination polymers or metal-organic frameworks (MOFs) is being explored, given the ability of the carboxylic acid group to bind metal ions. This could lead to advancements in gas storage, catalysis, or sensor technologies, which are hot topics in nanotechnology research.

Quality control and analytical characterization of this compound are critical for ensuring reproducibility in research. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis are commonly employed to verify its identity and purity. These methods align with the pharmaceutical industry's emphasis on quality by design (QbD) principles, which prioritize rigorous material standards.

In summary, 1-methyl-3-(pent-1-en-1-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 2229670-76-0) represents a promising building block for multiple scientific disciplines. Its relevance to drug discovery, sustainable agriculture, and advanced materials underscores its importance in contemporary research. As innovation continues to drive demand for novel chemical entities, this compound is poised to play a pivotal role in addressing global challenges in health and environmental sustainability.